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Compound of Interest

Compound Name: 2-Bromo-4-fluorobenzyl bromide

Cat. No.: B1337761 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide

to safely handling 2-Bromo-4-fluorobenzyl bromide (CAS No. 61150-57-0), ensuring

operational efficiency and regulatory compliance.

This document provides critical safety protocols, handling procedures, and disposal plans for 2-
Bromo-4-fluorobenzyl bromide. Adherence to these guidelines is paramount to ensure a safe

laboratory environment and the integrity of your research.

Section 1: Chemical and Physical Properties
A summary of the key physical and chemical properties of 2-Bromo-4-fluorobenzyl bromide
is provided below. These properties are essential for safe handling and storage.

Property Value

Molecular Formula C₇H₅Br₂F

Molecular Weight 267.92 g/mol [1]

Appearance
White to pale cream crystals, powder, or fused

solid

Melting Point 47 °C[1]

Storage Temperature 10°C - 25°C[1]
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Section 2: Hazard Identification and Personal
Protective Equipment (PPE)
2-Bromo-4-fluorobenzyl bromide is a hazardous substance that can cause severe skin burns

and eye damage.[2][3] Strict adherence to PPE guidelines is mandatory.

Signal Word: Danger[2]

Hazard Statements:

H314: Causes severe skin burns and eye damage.[2]

H318: Causes serious eye damage.[2]

PPE Category Specification

Eye Protection
Wear chemical safety goggles and a face shield.

[4]

Hand Protection
Wear chemical-resistant gloves (e.g., nitrile

rubber).

Skin and Body
Wear a lab coat, and in cases of potential

splashing, a chemical-resistant apron and boots.

Respiratory
Use a NIOSH/MSHA-approved respirator if

ventilation is inadequate or for spill response.

Section 3: Operational Plan for Safe Handling
A systematic approach to handling 2-Bromo-4-fluorobenzyl bromide is crucial to minimize

exposure and prevent accidents.

Step 1: Preparation

Ensure a calibrated and certified chemical fume hood is used for all operations.

Verify that an emergency eyewash station and safety shower are readily accessible.
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Prepare all necessary equipment and reagents before handling the chemical.

Review the Safety Data Sheet (SDS) before starting any new procedure.

Step 2: Handling

Wear the appropriate PPE as specified in Section 2.

Avoid inhalation of dust or vapors.

Prevent contact with skin and eyes.

Keep the container tightly closed when not in use.

Use in a well-ventilated area.

Step 3: Storage

Store in a dry, cool, and well-ventilated area.[5]

Keep the container tightly closed.

Store away from incompatible materials such as strong oxidizing agents, bases, alcohols,

and amines.[5]

Store in a designated corrosives area.

Section 4: First Aid and Emergency Procedures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[2]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[2]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. Wash out mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2]

In Case of Fire:

Use dry powder or carbon dioxide extinguishers.[2]

Wear self-contained breathing apparatus and full protective clothing.[2]

Section 5: Disposal Plan
Proper disposal of 2-Bromo-4-fluorobenzyl bromide and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Chemical Waste:

Dispose of as special waste in accordance with local, regional, and national regulations.

Contact a licensed professional waste disposal service to dispose of this material.

Contaminated Packaging:
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Dispose of contaminated packaging in the same manner as the chemical waste.

Do not reuse empty containers.

Section 6: Workflow for Handling 2-Bromo-4-
fluorobenzyl Bromide
The following diagram illustrates the standard operating procedure for the safe handling of 2-
Bromo-4-fluorobenzyl bromide from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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